Cas no 18169-68-1 (Silacyclopentane, 1,1-dimethoxy-)

• Product Name: Silacyclopentane, 1,1-dimethoxy-
• CAS No: 18169-68-1
• MF: C₆H₁₄O₂Si
• MW: 146.259663105011
• CID: 1373268
• PubChem ID: 13206956
• Update Time: 2025-11-01

Silacyclopentane, 1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Silacyclopentane, 1,1-dimethoxy-
• 1,1-dimethoxysilolane
• 18169-68-1
• DTXSID80527785
• ADFQGXKQAIVGOB-UHFFFAOYSA-N
• SCHEMBL1707235
• 1,1-Dimethoxy-1-silacyclopentane

• Inchi： 1S/C6H14O2Si/c1-7-9(8-2)5-3-4-6-9/h3-6H2,1-2H3
• InChI Key： ADFQGXKQAIVGOB-UHFFFAOYSA-N
• SMILES： [Si]1(CCCC1)(OC)OC

Computed Properties

• Exact Mass: 146.07632
• Monoisotopic Mass: 146.076306220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 1.51520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on Silacyclopentane, 1,1-dimethoxy-

Silacyclopentane, 1,1-dimethoxy- and Its Significance in Modern Chemical Research

Silacyclopentane, 1,1-dimethoxy- (CAS No. 18169-68-1) is a unique organosilicon compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its cyclopentane ring substituted with two methoxy groups and a silicon atom, exhibits remarkable reactivity and stability, making it a valuable intermediate in the synthesis of complex molecular structures. The presence of the silicon atom introduces a level of versatility that is not commonly found in traditional hydrocarbon systems, enabling novel synthetic pathways and functionalizations.

The chemical structure of Silacyclopentane, 1,1-dimethoxy- can be represented as (CH₃O)₂SiC₅H₈. The silicon-oxygen bonds provide a stable framework while the cyclopentane ring offers a rigid yet flexible scaffold for further chemical modifications. This combination has made it an attractive candidate for researchers exploring new methodologies in cross-coupling reactions, ring-opening polymerizations, and the development of advanced materials.

In recent years, the applications of organosilicon compounds like Silacyclopentane, 1,1-dimethoxy- have expanded significantly, particularly in the pharmaceutical industry. The ability to introduce silicon-based moieties into drug molecules can enhance their pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, studies have shown that silicon-containing analogs of existing drugs can exhibit improved solubility and reduced toxicity profiles.

One of the most compelling aspects of Silacyclopentane, 1,1-dimethoxy- is its role in facilitating asymmetric synthesis. The silicon center can act as a chiral auxiliary or ligand, enabling the construction of enantiomerically pure compounds which are crucial for many therapeutic applications. Recent research has demonstrated its use in the synthesis of chiral siloxanes, which have potential applications as catalysts or intermediates in the production of fine chemicals.

The compound's reactivity also makes it a valuable tool in polymer science. Researchers have utilized Silacyclopentane, 1,1-dimethoxy- to develop novel siloxane-based polymers with enhanced thermal stability and mechanical properties. These materials are particularly useful in high-performance coatings and adhesives where durability under extreme conditions is essential.

Moreover, the field of medicinal chemistry has seen innovative applications of this compound. For example, derivatives of Silacyclopentane, 1,1-dimethoxy- have been explored as potential inhibitors of enzyme targets associated with various diseases. The unique electronic properties of silicon allow for precise tuning of molecular interactions, leading to more selective and potent drug candidates.

The synthesis of Silacyclopentane, 1,1-dimethoxy- typically involves reactions such as hydrosilylation or oxidation processes that highlight its versatility. Advanced synthetic techniques have been developed to optimize yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, Silacyclopentane, 1,1-dimethoxy- (CAS No. 18169-68-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists working on cutting-edge research in pharmaceuticals, materials science, and organic synthesis. As our understanding of silicon chemistry continues to evolve, it is likely that new and innovative uses for this compound will emerge.